Cas no 1172865-25-6 (N-(2-chlorophenyl)-5-{(thiophen-2-yl)methylsulfamoyl}furan-2-carboxamide)
N-(2-chlorophenyl)-5-{(thiophen-2-yl)methylsulfamoyl}furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-chlorophenyl)-5-{(thiophen-2-yl)methylsulfamoyl}furan-2-carboxamide
- AKOS024513942
- F5570-1062
- 1172865-25-6
- N-(2-chlorophenyl)-5-(N-(thiophen-2-ylmethyl)sulfamoyl)furan-2-carboxamide
- N-(2-chlorophenyl)-5-(thiophen-2-ylmethylsulfamoyl)furan-2-carboxamide
- VU0647539-1
- N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide
-
- Inchi: 1S/C16H13ClN2O4S2/c17-12-5-1-2-6-13(12)19-16(20)14-7-8-15(23-14)25(21,22)18-10-11-4-3-9-24-11/h1-9,18H,10H2,(H,19,20)
- InChI Key: RAZHFOLFMVKXRG-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC(C1=CC=C(O1)S(NCC1=CC=CS1)(=O)=O)=O
Computed Properties
- Exact Mass: 396.001
- Monoisotopic Mass: 396.001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125A^2
- XLogP3: 3.3
N-(2-chlorophenyl)-5-{(thiophen-2-yl)methylsulfamoyl}furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5570-1062-2μmol |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-5μmol |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-10μmol |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-20μmol |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-1mg |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-2mg |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-3mg |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-4mg |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-5mg |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5570-1062-10mg |
N-(2-chlorophenyl)-5-{[(thiophen-2-yl)methyl]sulfamoyl}furan-2-carboxamide |
1172865-25-6 | 10mg |
$79.0 | 2023-09-09 |
N-(2-chlorophenyl)-5-{(thiophen-2-yl)methylsulfamoyl}furan-2-carboxamide Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-(2-chlorophenyl)-5-{(thiophen-2-yl)methylsulfamoyl}furan-2-carboxamide
Introduction to N-(2-chlorophenyl)-5-{(thiophen-2-yl)methylsulfamoyl}furan-2-carboxamide (CAS No. 1172865-25-6)
N-(2-chlorophenyl)-5-{(thiophen-2-ylmethylsulfamoyl}furan-2-carboxamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1172865-25-6, represents a novel class of molecules that exhibit promising biological activities. The unique arrangement of functional groups, including a chlorophenyl ring, a thiophene moiety, and a sulfamoyl group, contributes to its distinctive chemical properties and potential therapeutic applications.
The compound's structure is characterized by a furan core, which is a five-membered heterocyclic ring containing oxygen. This furan ring is connected to a carboxamide group and a sulfamoyl moiety, both of which are attached to a thiophene-2-ylmethyl group. The presence of these functional groups suggests that the molecule may interact with biological targets in multiple ways, making it a valuable candidate for further investigation in drug discovery.
In recent years, there has been growing interest in the development of new therapeutic agents derived from heterocyclic compounds. Heterocycles are known for their diverse biological activities and are widely represented in natural products and pharmacologically active molecules. The compound N-(2-chlorophenyl)-5-{(thiophen-2-ylmethylsulfamoyl}furan-2-carboxamide exemplifies this trend, as its structural features align with the properties of many bioactive molecules.
The chlorophenyl ring in the molecule is particularly noteworthy, as it is often found in pharmaceutical compounds due to its ability to modulate electronic properties and enhance binding affinity to biological targets. Additionally, the thiophene moiety is known for its role in various biological processes and has been incorporated into numerous drug candidates. The sulfamoyl group further enhances the compound's potential bioactivity by providing a site for hydrogen bonding and other interactions with biological receptors.
Recent studies have highlighted the importance of sulfamoyl-containing compounds in medicinal chemistry. Sulfamoyl groups are frequently observed in drugs that target enzymes and receptors involved in metabolic pathways. The presence of this group in N-(2-chlorophenyl)-5-{(thiophen-2-ylmethylsulfamoyl}furan-2-carboxamide suggests that it may have inhibitory effects on certain enzymes or receptors, which could be exploited for therapeutic purposes.
The furan ring itself is another key structural feature that contributes to the compound's potential bioactivity. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements—chlorophenyl, thiophene, sulfamoyl, and furan—makes N-(2-chlorophenyl)-5-{(thiophen-2-ylmethylsulfamoyl}furan-2-carboxamide a promising candidate for further research.
In the context of drug discovery, the synthesis and characterization of this compound represent an important step forward. The development of new synthetic methodologies allows for the efficient preparation of complex molecules like N-(2-chlorophenyl)-5-{(thiophen-2-ylmethylsulfamoyl}furan-2-carboxamide, enabling researchers to explore its biological activities more thoroughly. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in constructing the intricate framework of this molecule.
The potential applications of this compound are vast and span across multiple therapeutic areas. Its structural features suggest that it may have utility in treating diseases such as cancer, inflammation, and metabolic disorders. Additionally, the compound's ability to interact with various biological targets makes it a versatile scaffold for designing new drugs.
Ongoing research is focused on evaluating the pharmacological properties of N-(2-chlorophenyl)-5-{(thiophen-2-ylmethylsulfamoyl}furan-2-carboxamide through both in vitro and in vivo studies. These investigations aim to elucidate its mechanism of action and assess its potential as a lead compound for drug development. Preliminary results have shown encouraging signs of bioactivity, particularly in terms of enzyme inhibition and receptor binding affinity.
The synthesis of analogues derived from N-(2-chlorophenyl)-5-{(thiophen-2-ylmethylsulfamoyl}furan-2-carboxamide is also an area of active investigation. By modifying specific functional groups within the molecule, researchers can fine-tune its biological properties to enhance efficacy and reduce side effects. This approach allows for the systematic exploration of structure-activity relationships (SAR), which is crucial for optimizing drug candidates.
The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations provide valuable insights into its interactions with biological targets. These techniques help researchers predict binding affinities, identify key interaction sites, and design more effective derivatives.
In conclusion, N-(2-chlorophenyl)-5-{(thiophen-2-ylmethylsulfamoyl}furan-2-carboxamide (CAS No. 1172865-25-6) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and synthetic strategies, this compound represents an exciting opportunity for innovation in drug discovery.
1172865-25-6 (N-(2-chlorophenyl)-5-{(thiophen-2-yl)methylsulfamoyl}furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)